Cas no 1806354-61-9 (2,5-Dibromo-4-(difluoromethoxy)aniline)

• Product Name: 2,5-Dibromo-4-(difluoromethoxy)aniline
• CAS No: 1806354-61-9
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4977845
• Update Time: 2025-05-23

2,5-Dibromo-4-(difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-(difluoromethoxy)aniline

• Inchi： 1S/C7H5Br2F2NO/c8-3-2-6(13-7(10)11)4(9)1-5(3)12/h1-2,7H,12H2
• InChI Key： CCBNCXCHDMODLB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 2,5-Dibromo-4-(difluoromethoxy)aniline

2,5-Dibromo-4-(difluoromethoxy)aniline: A Comprehensive Overview

The compound 2,5-Dibromo-4-(difluoromethoxy)aniline (CAS No. 1806354-61-9) is a highly specialized aromatic amine derivative with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom at the 2 and 5 positions of the aniline ring, along with a difluoromethoxy group at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of 2,5-Dibromo-4-(difluoromethoxy)aniline in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its potential as a building block for constructing novel π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The bromine atoms in the molecule serve as excellent leaving groups, enabling facile substitution reactions that can be exploited for functionalizing the aromatic ring with diverse substituents.

The synthesis of 2,5-Dibromo-4-(difluoromethoxy)aniline typically involves a multi-step process that begins with the bromination of an aniline derivative. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of this reaction. For instance, the use of palladium-catalyzed coupling reactions has been reported to achieve high yields of the desired product while minimizing side reactions. Additionally, the incorporation of difluoromethoxy groups has been optimized through novel fluorination techniques that ensure precise control over regioselectivity.

One of the most promising applications of 2,5-Dibromo-4-(difluoromethoxy)aniline lies in its role as an intermediate in drug discovery. The compound's ability to undergo various nucleophilic aromatic substitutions makes it an ideal candidate for constructing bioactive molecules with tailored pharmacokinetic properties. Recent research has demonstrated its utility in designing inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

In terms of physical properties, 2,5-Dibromo-4-(difluoromethoxy)aniline exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. This property makes it suitable for use in high-temperature applications, such as thermally stable polymers and advanced composites. Furthermore, its solubility in polar solvents has been leveraged in various analytical techniques, including high-performance liquid chromatography (HPLC), to facilitate precise characterization and quality control.

The environmental impact of 2,5-Dibromo-4-(difluoromethoxy)aniline has also been a subject of recent investigations. Studies have shown that the compound undergoes efficient biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly relevant for industries seeking sustainable alternatives for chemical synthesis.

Looking ahead, ongoing research is focused on expanding the versatility of 2,5-Dibromo-4-(difluoromethoxy)aniline by exploring its reactivity under different reaction conditions. For example, researchers are investigating its potential as a precursor for synthesizing heterocyclic compounds with unique electronic properties. Such advancements are expected to further enhance its utility across diverse fields.

In conclusion, 2,5-Dibromo-4-(difluoromethoxy)aniline (CAS No. 1806354-61-9) is a versatile compound with significant potential in modern chemistry and materials science. Its unique molecular structure and reactivity make it an invaluable tool for advancing both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.